Cas no 2248369-13-1 (1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate)

• Product Name: 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• CAS No: 2248369-13-1
• MF: C₁₉H₁₂ClFN₂O₅
• MW: 402.760387420654
• CID: 6399659
• PubChem ID: 165975096
• Update Time: 2025-10-29

1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• 2248369-13-1
• 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate
• EN300-6523068

• Inchi： 1S/C19H12ClFN2O5/c20-14-6-5-11(8-15(14)21)22-9-10(7-16(22)24)19(27)28-23-17(25)12-3-1-2-4-13(12)18(23)26/h1-6,8,10H,7,9H2
• InChI Key： UNYOPHYEDYKFOQ-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1F)N1C(CC(C(=O)ON2C(C3C=CC=CC=3C2=O)=O)C1)=O

Computed Properties

• Exact Mass: 402.0418773g/mol
• Monoisotopic Mass: 402.0418773g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 28
• Rotatable Bond Count: 4
• Complexity: 680
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 84Ų

Additional information on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate

Research Brief on 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248369-13-1)

The compound 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate (CAS: 2248369-13-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, has been investigated for its potential therapeutic applications, particularly in the context of targeted drug design and enzyme inhibition. The presence of both isoindole and pyrrolidine moieties, along with halogen-substituted aromatic rings, suggests a high degree of bioactivity and specificity, making it a promising candidate for further development.

Recent studies have focused on elucidating the molecular mechanisms underlying the biological activity of this compound. Preliminary findings indicate that it exhibits potent inhibitory effects against specific enzymes involved in inflammatory pathways, such as cyclooxygenase-2 (COX-2) and phosphodiesterase-4 (PDE4). These enzymes are critical targets in the treatment of chronic inflammatory diseases, including rheumatoid arthritis and chronic obstructive pulmonary disease (COPD). The compound's ability to modulate these pathways with high selectivity has been demonstrated through in vitro assays and molecular docking studies, which highlight its strong binding affinity to the active sites of these enzymes.

In addition to its anti-inflammatory properties, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate has also shown promise in oncology research. Early-stage preclinical studies have revealed its potential as a small-molecule inhibitor of protein kinases involved in tumor proliferation and metastasis. Specifically, it has been observed to disrupt the signaling pathways of receptor tyrosine kinases (RTKs), such as EGFR and VEGFR, which are often overexpressed in various cancers. These findings suggest that the compound could serve as a scaffold for the development of novel anticancer agents, particularly for tumors resistant to existing therapies.

The synthesis and optimization of this compound have also been a focal point of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic profiles, including enhanced solubility and metabolic stability. Structure-activity relationship (SAR) studies have identified key functional groups that contribute to its bioactivity, providing valuable insights for further chemical modifications. These efforts are aimed at overcoming potential challenges related to drug delivery and bioavailability, which are critical for its transition from bench to bedside.

Despite these promising developments, several challenges remain to be addressed. The compound's toxicity profile and off-target effects require thorough evaluation in animal models to ensure its safety for clinical use. Additionally, the scalability of its synthesis and the cost-effectiveness of production must be considered to facilitate large-scale manufacturing. Collaborative efforts between academia and industry will be essential to advance this compound through the drug development pipeline and bring it closer to clinical trials.

In conclusion, 1,3-dioxo-2,3-dihydro-1H-isoindol-2-yl 1-(4-chloro-3-fluorophenyl)-5-oxopyrrolidine-3-carboxylate represents a compelling area of research in chemical biology and pharmaceutical sciences. Its dual potential as an anti-inflammatory and anticancer agent, coupled with ongoing advancements in its synthetic optimization, positions it as a valuable candidate for future therapeutic applications. Continued research and development efforts will be crucial to fully unlock its potential and address the remaining challenges in its path to clinical translation.